[S(R)]-N-[(1R)-1-[2-(diphenylphosphino)phenyl]-2,2-dimethylpropyl]-2-methyl-2-propanesulfinamide, 95%

• IUPAC Name: (R)-N-[(1R)-1-(2-diphenylphosphanylphenyl)-2,2-dimethylpropyl]-2-methylpropane-2-sulfinamide
• InChI: InChI=1S/C27H34NOPS/c1-26(2,3)25(28-31(29)27(4,5)6)23-19-13-14-20-24(23)30(21-15-9-7-10-16-21)22-17-11-8-12-18-22/h7-20,25,28H,1-6H3/t25-,31+/m0/s1
• InChI Key: OMJJGAYXCQDARO-VVFBEHOQSA-N
• Canonical SMILES: CC(C)(C)C(C1=CC=CC=C1P(C2=CC=CC=C2)C3=CC=CC=C3)NS(=O)C(C)(C)C
• Isomeric SMILES: CC(C)(C)[C@H](C1=CC=CC=C1P(C2=CC=CC=C2)C3=CC=CC=C3)N[S@](=O)C(C)(C)C
• Molecular Formula: C27H34NOPS
• Molecular Weight: 451.6 g/mol

Description

“[S®]-N-[(1R)-1-[2-(diphenylphosphino)phenyl]-2,2-dimethylpropyl]-2-methyl-2-propanesulfinamide” is a chemical compound with the molecular formula C27H34NOPS and a molecular weight of 451.60. It is available for purchase from various chemical suppliers for research use.

Molecular Structure Analysis

The SMILES string for this compound is O=S@@(C)C)N[[email protected]](C(C)(C)C)C1=CC=CC=C1P(C2=CC=CC=C2)C3=CC=CC=C3. This provides a text representation of the compound’s structure, but a detailed structural analysis would require more specific information or software tools.

Scientific Research Applications

Chiral Auxiliaries in Asymmetric Synthesis

Chiral sulfinamides, such as tert-butanesulfinamide, have been recognized for their significant role as chiral auxiliaries in the stereoselective synthesis of amines and their derivatives. The compound , given its structural similarity to tert-butanesulfinamide, might be explored in asymmetric synthesis, providing a pathway to structurally diverse piperidines, pyrrolidines, azetidines, and their fused derivatives. These structures are crucial in many natural products and therapeutically relevant compounds (Philip et al., 2020).

Catalysis and Organic Transformations

The compound could be potentially used in catalytic cycles or as an intermediate in organic transformations, leveraging its phosphino and sulfinamide functionalities. Such functionalities are known to engage in various catalytic processes, including cross-coupling reactions, hydrogenation, and more, facilitating the synthesis of complex molecules with high stereocontrol. Research on similar sulfide and phosphine compounds has shown their utility in metathetical cyclizations and as ligands in transition metal catalysis, suggesting potential avenues for exploration (Pagano et al., 1998).

Material Science Applications

Given the inherent properties of phosphino and sulfinamide groups, the compound could find applications in material science, especially in the development of novel polymers or as functional additives in rubber compositions. Its structural components might influence the physical properties of materials, such as conductivity, flame resistance, or mechanical strength, as seen in other organosilicon compounds with sulfur functionalities (Vlasova et al., 2017).

Safety and Hazards

The compound is intended for research use only and is not for human use. It’s important to handle it with appropriate safety measures. For detailed safety and hazard information, one should refer to the compound’s Material Safety Data Sheet (MSDS) provided by the manufacturer.